Cas no 81711-27-5 (Methylidenepropanedial)

• Product Name: Methylidenepropanedial
• CAS No: 81711-27-5
• MF: C₄H₄O₂
• MW: 84.0733613967896
• CID: 2803169
• PubChem ID: 19830152
• Update Time: 2025-04-21

Methylidenepropanedial Chemical and Physical Properties

Names and Identifiers

• DTXCID40551167
• DTXSID60600409
• 81711-27-5
• methylenemalonaldehyde
• Methylidenepropanedial

• Inchi： 1S/C4H4O2/c1-4(2-5)3-6/h2-3H,1H2
• InChI Key： IWHVMOHFIZRNDA-UHFFFAOYSA-N
• SMILES： O=CC(=C)C=O

Computed Properties

• Exact Mass: 84.021129366Da
• Monoisotopic Mass: 84.021129366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 73.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.1Ų